Cas no 744260-20-6 ((Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: (Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 744260-20-6
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• CID: 5924519
• PubChem ID: 2098487
• Update Time: 2025-07-14

(Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• SR-01000051384-1
• SMR000352636
• MLS001007515
• HMS2726A12
• Z19818160
• SR-01000051384
• (dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate
• EN300-26589856
• CHEMBL1881856
• 744260-20-6
• AKOS033713375
• (Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C12H11ClN2O3/c1-7-10(8(2)18-15-7)6-17-12(16)9-4-3-5-14-11(9)13/h3-5H,6H2,1-2H3
• InChI Key： LMJTUBKMIZMVFY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 266.0458199g/mol
• Monoisotopic Mass: 266.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on (Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate

Introduction to (Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate and Its Significance in Modern Chemical Biology

Compound with the CAS number 744260-20-6 is a key intermediate in the synthesis of various biologically active molecules. Specifically, the product name (Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate represents a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its versatile applications. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the design of novel therapeutic agents.

The structural framework of (Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate is characterized by the presence of an oxazole ring and a pyridine moiety, both of which are well-known for their pharmacological properties. The oxazole ring, a five-membered heterocyclic compound containing one oxygen and two carbon atoms, is known to contribute to the stability and bioavailability of many pharmacologically active compounds. On the other hand, the pyridine ring, a six-membered aromatic heterocycle with one nitrogen atom, is widely recognized for its role in enhancing binding affinity and selectivity in drug molecules.

In recent years, there has been a surge in research focused on developing new derivatives of these heterocyclic compounds for medicinal applications. The combination of an oxazole ring with a chlorinated pyridine moiety in (Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate has opened up new avenues for the design of molecules with enhanced biological activity. This compound serves as a valuable building block for synthesizing more complex molecules that can target various disease pathways.

One of the most compelling aspects of this compound is its potential in the development of antiviral and anticancer agents. The oxazole ring has been shown to possess antiviral properties, particularly against RNA viruses, by interfering with viral replication mechanisms. Additionally, the chloropyridine moiety can be modified to enhance binding interactions with biological targets such as enzymes and receptors. This dual functionality makes (Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate an attractive candidate for further exploration in drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater functionalization of the molecule, enabling the creation of diverse derivatives with tailored biological properties.

In terms of biological activity, preliminary studies have indicated that derivatives of (Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate exhibit promising results in vitro. These studies have shown that certain modifications can lead to compounds with potent inhibitory effects on target enzymes involved in cancer progression and viral replication. Further preclinical studies are underway to evaluate the efficacy and safety of these derivatives in animal models.

The role of computational chemistry and molecular modeling has been instrumental in guiding the design and optimization of these molecules. By leveraging computational tools, researchers can predict the binding modes of these compounds with biological targets and make informed decisions about structural modifications. This approach has significantly accelerated the drug discovery process by reducing the need for extensive experimental trials.

The impact of this compound on pharmaceutical research extends beyond its direct applications as a drug intermediate. It also serves as a valuable tool for understanding fundamental aspects of molecular recognition and drug-receptor interactions. By studying how different derivatives interact with biological targets, scientists can gain insights into structure-function relationships that are crucial for designing more effective therapeutic agents.

As research continues to evolve, new methodologies and technologies are being developed to enhance the synthesis and characterization of complex organic molecules like (Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate. Advances in automation and high-throughput screening are enabling researchers to explore larger chemical spaces more efficiently than ever before. These innovations are expected to lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, (Dimethyl-1,2-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate, represented by CAS number 744260-20-6, is a compound with significant potential in modern chemical biology. Its unique structural features make it an excellent candidate for further exploration in drug discovery, particularly for developing antiviral and anticancer agents. With ongoing research and technological advancements, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.